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Compound of Interest

Compound Name: 1-Dehydro-10-gingerdione

Cat. No.: B1254332 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the bioactive properties of 1-Dehydro-10-
gingerdione (D10G), a pungent constituent of ginger, with other relevant compounds. The data

presented is collated from published scientific literature to facilitate the replication of findings

and to provide a basis for further research and development.

Anti-inflammatory Bioactivity
1-Dehydro-10-gingerdione has demonstrated significant anti-inflammatory effects, primarily

through the inhibition of the NF-κB signaling pathway. This pathway is a cornerstone of

inflammatory responses, and its inhibition is a key target for anti-inflammatory drug

development.

Mechanism of Action: Direct IKKβ Inhibition
Published research has identified that D10G directly inhibits the IκB kinase β (IKKβ) subunit.[1]

[2][3] This inhibition prevents the phosphorylation and subsequent degradation of IκBα, which

in turn sequesters the NF-κB complex in the cytoplasm, preventing its translocation to the

nucleus and the transcription of pro-inflammatory genes.[1][2]
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NF-κB Signaling Pathway Inhibition by 1-Dehydro-10-gingerdione
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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